Cas no 186343-40-8 (1-Piperazineethanol, a-(aminomethyl)-)

1-Piperazineethanol, a-(aminomethyl)- structure
186343-40-8 structure
Product Name:1-Piperazineethanol, a-(aminomethyl)-
CAS No:186343-40-8
MF:C7H17N3O
MW:159.229381322861
CID:114796
PubChem ID:15255602
Update Time:2025-04-18

1-Piperazineethanol, a-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineethanol, a-(aminomethyl)-
    • 1-Piperazineethanol, -alpha--(aminomethyl)-
    • 1-Amino-3-(piperazin-1-yl)propan-2-ol
    • 1-amino-3-piperazin-1-yl-propan-2-ol
    • 186343-40-8
    • 1-Amino-3-piperazino-2-propanol
    • SCHEMBL1559205
    • SZAYRHIIHNUBPP-UHFFFAOYSA-N
    • 1-amino-3-piperazin-1-ylpropan-2-ol
    • Inchi: 1S/C7H17N3O/c8-5-7(11)6-10-3-1-9-2-4-10/h7,9,11H,1-6,8H2
    • InChI Key: SZAYRHIIHNUBPP-UHFFFAOYSA-N
    • SMILES: OC(CN)CN1CCNCC1

Computed Properties

  • Exact Mass: 159.137162174g/mol
  • Monoisotopic Mass: 159.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 61.5Ų
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